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Chloroneb: Chemical Identity and Properties

The table below summarizes the fundamental chemical and environmental fate properties of Chloroneb.

Property

Description / Value

IUPAC Name

Chemical Formula

CAS RN

Pesticide Type

Mode of Action

Water Solubility

Octanol-Water Partition Coefficient (Log
P)

1,4-dichloro-2,5-dimethoxybenzene [1]
CsHsCl202 [1]
2675-77-6 [1]

Obsolete fungicide, previously used as a seed treatment

[1]

Systemic, absorbed via roots; lipid peroxidation inhibitor

[1]
8 mg/L (at 20 °C, pH 7) - Low [1]

3.58 - High [1]
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Property Description / Value

Soil Degradation DTso (typical) 130 days (Persistent) [1]

Soil Mobility Slightly mobile / Low leachability [1]
Vapour Pressure 400 mPa (Highly volatile) [1]

Environmental Fate and Behaviour

Chloroneb's physical and chemical properties dictate its behavior in the environment. Its low water
solubility and high organic carbon partition coefficient indicate it will bind strongly to soil particles [1].
Combined with its high vapor pressure, this strong adsorption means that while it is persistent in soil, its
primary route for movement from the application site is through volatilization and drift rather than leaching

into groundwater [1].

The persistence of organic chemicals like Chloroneb in soil can be influenced by the phenomenon of
"aging". Over time, a fraction of the chemical can become sequestered within soil organic matter, moving
from a readily available (labile) state to a desorption-resistant (non-labile) state [2]. This "aged" fraction has
significantly reduced bioavailability to microorganisms, which can slow the rate of biodegradation and

contribute to long-term persistence [2].

Experimental Protocols for Fate Studies

While specific methodologies for Chloroneb were not detailed in the search results, the following outlines

standard regulatory studies required for pesticide assessment, as referenced by the U.S. EPA [3].

¢ Aerobic Soil Metabolism Study (OPPTS 835.4100): Determines the degradation rate of the
pesticide in soil and identifies its primary metabolites. Soil samples are treated with the radiolabeled
pesticide and incubated in the dark under aerobic conditions. Evolution of CO: is trapped and
measured to monitor mineralization, while soil extracts are analyzed to determine the degradation
half-life (DTso) [3].

¢ Soil Adsorption/Desorption Study (OPPTS 835.1230): Measures the soil-water partition coefficient
normalized for organic carbon (KOC). Batch equilibrium experiments are conducted where soil
samples are mixed with a pesticide solution. The amount of pesticide adsorbed to the soil is
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calculated after analysis. This KOC value is a critical input for environmental modeling of pesticide
mobility [3].

e Aerobic Aquatic Metabolism Study (OPPTS 835.4300): Evaluates degradation in water-sediment
systems. This study provides a half-life for the pesticide in aquatic environments, which is used in
surface water exposure models [3].

Degradation Pathway Visualization

Based on its chemical structure, Chloroneb is a dichlorinated benzene derivative. While its specific
metabolic pathway is not published, it is classified under FRAC Code 14, which includes fungicides that
inhibit lipid peroxidation [1]. The initial microbial attack on such chlorinated aromatic compounds often
begins with a dioxygenase enzyme. The following diagram illustrates a plausible, generalized degradation
pathway for a chlorobenzene compound, which may share similarities with the initial steps of Chloroneb

biodegradation [4].
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Generalized aerobic microbial degradation pathway for a chlorinated aromatic compound.
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Research Implications and Gaps

The available data shows that Chloreneb is no longer an approved pesticide in the EU and is considered
obsolete [1]. Research into its environmental fate is likely historical. The major research gap identified is the
lack of a fully elucidated microbial degradation pathway. Future research could focus on isolating
microorganisms capable of utilizing Chloreneb as a carbon source and characterizing the catabolic enzymes

and genes involved, which is crucial for potential bioremediation of contaminated sites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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